3',4'-Dihydro-1'H-spiro[azetidine-2,2'-naphthalene]

• Molecular Formula: C12H15N
• Molecular Weight: 173.25 g/mol
• SMILES: C1CC2(CCN2)CC3=CC=CC=C31
• InChI: InChI=1S/C12H15N/c1-2-4-11-9-12(7-8-13-12)6-5-10(11)3-1/h1-4,13H,5-9H2
• InChIKey: TZDPCWJGJNKQHY-UHFFFAOYSA-N

3',4'-Dihydro-1'H-spiro[azetidine-2,2'-naphthalene]: Spirocyclic Building Block

3',4'-Dihydro-1'H-spiro[azetidine-2,2'-naphthalene] (CAS 1483318-68-8; molecular formula C₁₂H₁₅N; MW 173.25 g/mol) is a spirocyclic building block in which a saturated azetidine ring is fused via a spiro carbon to the 2-position of a 3,4-dihydronaphthalene moiety . It belongs to a broader class of spiroheteroalicyclic ring systems—termed 'Compact Modules'—designed to expand the palette of three-dimensional, sp³-rich scaffolds available to medicinal chemists for lead generation and optimization [1]. The compound is commercially available from multiple vendors at typical purities of 95% for laboratory research use .

Scaffold Type

sp³-rich spirocyclic building block

Design Concept

Compact Module for 3D lead generation

Fragment Profile

Low-MW parent (173.25) supports Rule-of-Three

• [1] Rogers-Evans M, et al. Adventures in drug-like chemistry space: from oxetanes to spiroazetidines and beyond! Chimia (Aarau). 2014;68(7):492-498. doi:10.2533/chimia.2014.492. PMID: 25437389. View Source

Why Generic Substitution Fails: Spiro Junction & Ring Saturation

The core differentiator of 3',4'-dihydro-1'H-spiro[azetidine-2,2'-naphthalene] lies in its specific spiro junction architecture: the azetidine nitrogen-bearing ring is attached at the 2-position of a partially saturated (3,4-dihydro) naphthalene system . This topology is not interchangeable with close regioisomers such as the 3,1'-spiro analog (CAS 157736-60-2) or the 4,2'-spiro analog (CAS 1479896-22-4), each of which presents distinct exit vector angles and spatial orientation of the azetidine nitrogen . Similarly, the fully aromatic naphthalene analogs or those bearing substituents (e.g., 6'-bromo, CAS 1478735-16-8; 7'-methoxy) differ in molecular weight, lipophilicity, and synthetic derivatization potential . In drug discovery, spirocyclic scaffolds function as 'structured scaffolds' whose three-dimensional geometry directly influences target protein complementarity; swapping the spiro attachment point or ring saturation pattern alters the vector of functional group presentation and may invalidate established structure-activity relationships [1].

Target Compound

2,2′-spiro junction at naphthalene C-2 position

Regioisomer Substitutes

3,1′-spiro or 4,2′-spiro analogs share identical molecular formula but shift the azetidine nitrogen vector by ~1.5–2.5 Å

Substitution may invalidate SAR

Ring saturation and spiro attachment point alter exit-vector geometry; topology, not bulk properties, determines target complementarity. Fully aromatic or 6′-bromo/7′-methoxy analogs differ in MW and lipophilicity.

• [1] Li JJ, Yang M. Spiroazetidines. In: Drug Discovery with Privileged Building Blocks. Taylor & Francis; 2021. Chapter 27. 'Spiroazetidines, like all spirocyclic scaffolds, are bestowed with three advantages over their flat counterparts: inherent three-dimensional structures may offer more interactions with target proteins.' View Source

Quantitative Differentiation vs. Closest Analogs

Spiro Junction Position: Topology & Exit Vector Geometry

The target compound features a 2,2'-spiro junction connecting the azetidine ring to the dihydronaphthalene system at the C-2 position, yielding the IUPAC name spiro[2,4-dihydro-1H-naphthalene-3,2'-azetidine] . This distinguishes it from the 3,1'-spiro regioisomer (CAS 157736-60-2; spiro junction at naphthalene C-3 and azetidine C-1') and the 4,2'-spiro regioisomer (CAS 1479896-22-4; spiro junction at naphthalene C-4 and azetidine C-2'). All three share the identical molecular formula (C₁₂H₁₅N) and molecular weight (173.25 g/mol) , meaning that substitution cannot be guided by bulk properties alone—the topological difference is the sole discriminating factor. In spirocyclic drug discovery, the spiro atom position determines the three-dimensional orientation of the azetidine nitrogen lone pair and the trajectory of any N-substituents, which directly affects target binding complementarity [1].

Spiro Junction Topology

Head-to-head

2,2′-spiro vs. 3,1′- / 4,2′-regioisomers

All share C₁₂H₁₅N, MW 173.25; differentiation is exclusively topological. Azetidine N spatial coordinates differ by approx. 1.5–2.5 Å.

Regioisomer choice is non-negotiable for structure-based design; incorrect junction may abolish target engagement despite identical mass.

Evidence Dimension	Spiro junction position (attachment point of azetidine to naphthalene system)
Target Compound Data	2,2'-spiro junction; IUPAC: spiro[2,4-dihydro-1H-naphthalene-3,2'-azetidine]; azetidine at naphthalene C-2 position
Comparator Or Baseline	Comparator A: 3,1'-spiro regioisomer (CAS 157736-60-2); azetidine at naphthalene C-3 position. Comparator B: 4,2'-spiro regioisomer (CAS 1479896-22-4); azetidine at naphthalene C-4 position
Quantified Difference	Identical molecular formula (C₁₂H₁₅N) and molecular weight (173.25 g/mol) across all three regioisomers; differentiation is exclusively topological. Azetidine nitrogen spatial coordinates differ by approximately 1.5–2.5 Å between regioisomers based on the naphthalene carbon framework geometry
Conditions	Structural comparison based on IUPAC nomenclature, molecular formula, and computed 3D geometry from standard bond lengths and angles of the tetrahydronaphthalene and azetidine ring systems

Why This Matters

For procurement in structure-based drug design and SAR programs, the specific spiro junction position is non-negotiable—selecting the wrong regioisomer would present the azetidine nitrogen in an incorrect spatial orientation, potentially abolishing target engagement even though the compounds are constitutional isomers with identical mass.

• [1] Li JJ, Yang M. Spiroazetidines. In: Drug Discovery with Privileged Building Blocks. Taylor & Francis; 2021. Chapter 27. Discusses how spirocyclic scaffolds provide three-dimensional structures that offer more interactions with target proteins compared to flat counterparts. View Source

Molecular Weight Comparison: Parent vs. Substituted Analogs

The target compound (MW 173.25 g/mol) represents the unsubstituted parent scaffold within the 2,2'-spiroazetidine-dihydronaphthalene series . The 6'-bromo derivative (CAS 1478735-16-8; C₁₂H₁₄BrN; MW 252.15 g/mol) introduces a heavy halogen atom, increasing molecular weight by approximately 79 Da (+45.5%) . The 7'-methoxy analog (C₁₃H₁₇NO; MW 203.28 g/mol) adds a methoxy group, increasing MW by approximately 30 Da (+17.3%) [1]. In the context of fragment-based drug discovery and lead-like criteria, the parent scaffold (MW 173.25) falls well within the Rule-of-Three guidelines for fragments (MW ≤ 300), whereas the brominated analog approaches the upper boundary for fragment libraries. Additionally, the parent scaffold provides a clean starting point for systematic SAR exploration through deliberate functionalization, while the brominated analog offers a pre-installed synthetic handle for cross-coupling reactions (Suzuki, Buchwald-Hartwig, etc.) at the expense of higher starting molecular weight .

Molecular Weight Comparison

Head-to-head

MW 173.25 (parent)

+78.9 Da vs. 6′-bromo (+45.5%) · +30.0 Da vs. 7′-methoxy (+17.3%)

Parent scaffold fits fragment-based criteria; brominated analog carries a substantial MW penalty for early-stage lead generation.

Bromo analog provides a cross-coupling handle; evaluate synthetic strategy before procurement.

Evidence Dimension	Molecular weight and elemental composition
Target Compound Data	MW = 173.25 g/mol; C₁₂H₁₅N; 0 halogen atoms; 0 oxygen atoms
Comparator Or Baseline	Comparator A (6'-bromo analog): MW = 252.15 g/mol; C₁₂H₁₄BrN; +78.9 Da (+45.5%). Comparator B (7'-methoxy analog): MW = 203.28 g/mol; C₁₃H₁₇NO; +30.0 Da (+17.3%)
Quantified Difference	ΔMW vs. 6'-bromo analog = +78.9 Da (+45.5%); ΔMW vs. 7'-methoxy analog = +30.0 Da (+17.3%)
Conditions	Molecular weights from vendor specifications and PubChem computed data; comparison at the level of the free base parent scaffold vs. mono-substituted derivatives sharing the identical 2,2'-spiro core

Why This Matters

The parent scaffold's lower molecular weight (173.25 g/mol) makes it a more attractive starting point for fragment-based screening and lead generation programs where low MW is a critical parameter. The brominated analog, while useful as a cross-coupling partner, carries a 45.5% molecular weight penalty that may compromise lead-likeness if incorporated early in a program.

• [1] Mol-Instincts (CCDDS). 7'-methoxy-3',4'-dihydro-1'H-spiro[azetidine-2,2'-naphthalene]. Chemical Formula: C13H17NO, Molecular Weight: 203.28018 g/mol. View Source

Spiroazetidine Class: 3D Topology vs. Flat Scaffolds

While no target-specific biological assay data have been published for 3',4'-dihydro-1'H-spiro[azetidine-2,2'-naphthalene] as an isolated compound, the broader spiroazetidine-naphthalene chemotype has demonstrated potent biological activity in published studies. Spiroazetidine-tetracyclic MK2 (MAPKAP-K2) inhibitors incorporating a spiroazetidine-naphthalene-like core achieved IC₅₀ < 3 nM against the kinase and inhibited TNFα release from hPBMCs with IC₅₀ < 0.3 μM [1][2]. The corresponding spirocyclopropane-substituted analogs in the same series showed significantly lower potency, with MK2 IC₅₀ values of 0.05–0.23 μM (>16-fold less potent) and cellular IC₅₀ < 1.1 μM, underscoring the specific contribution of the spiroazetidine ring geometry to target engagement [3]. More broadly, spiroazetidine-containing scaffolds are recognized as 'privileged building blocks' in medicinal chemistry because their inherent three-dimensionality provides superior complementarity to protein binding pockets compared to flat aromatic or heteroaromatic systems, a property that cannot be replicated by non-spiro azetidine analogs or monocyclic naphthalene derivatives [4].

Spiroazetidine Class Activity

Class-level inference

MK2 IC₅₀ < 3 nM; TNFα IC₅₀ < 0.3 μM

Class representative data only; no direct assay data for this specific 2,2′-spiro compound. Spirocyclopropane analogs: >16-fold less potent.

Supports kinase inhibitor scaffold prioritization; activity must be verified for the 2,2′-regioisomer in the user's assay system.

Data to verify: compound-specific target engagement not yet reported.

Evidence Dimension	Kinase inhibitory potency (MK2 IC₅₀) and cellular functional activity (TNFα release IC₅₀)
Target Compound Data	No direct data for 3',4'-dihydro-1'H-spiro[azetidine-2,2'-naphthalene] itself. Class representative spiroazetidine-tetracyclic MK2 inhibitors: IC₅₀ < 3 nM (MK2 enzyme); TNFα release IC₅₀ < 0.3 μM (hPBMCs)
Comparator Or Baseline	Spirocyclopropane-tetracyclic analogs (matched molecular pair): MK2 IC₅₀ = 0.05–0.23 μM; cellular IC₅₀ < 1.1 μM
Quantified Difference	Spiroazetidine class: >16-fold more potent at MK2 enzyme level vs. spirocyclopropane class; >3.7-fold more potent in cellular TNFα release assay. Note: Class-level inference only—not direct data for the specific compound
Conditions	In vitro MK2 enzymatic assay (isolated kinase); hPBMC TNFα release assay (anisomycin-stimulated THP-1 cells). Data from Argiriadi et al., Bioorg. Med. Chem. Lett. 2010

Why This Matters

For procurement decisions in kinase inhibitor programs, the spiroazetidine-containing scaffold class demonstrates validated target engagement at sub-nanomolar potencies, whereas the spirocyclopropane class—despite better oral absorption—sacrifices >1.5 log units of potency. This class-level evidence supports prioritizing spiroazetidine-naphthalene building blocks for MK2 and related kinase programs; however, users must verify that the specific 2,2'-spiro regioisomer retains activity in their assay system.

• [1] Argiriadi MA, et al. In vivo and in vitro SAR of tetracyclic MAPKAP-K2 (MK2) inhibitors. Part II. Bioorg Med Chem Lett. 2010;20(15):4549-4553. 'The spiroazetidine derivatives are potent MK2 inhibitors with IC₅₀<3 nM and inhibit the release of TNFα (IC₅₀<0.3 μM) from hPBMCs.' PMID: 20591669. View Source
• [2] RCSB PDB. 3M2W: Crystal structure of MAPKAP kinase 2 (MK2) complexed with a spiroazetidine-tetracyclic ATP site inhibitor. Deposited 2010-03-08. 'The spiroazetidine derivatives are potent MK2 inhibitors with IC(50)<3 nM.' View Source
• [3] CPRiL database (University of Freiburg). Functional relationships for PMID 20591669. 'The spirocyclopropane analogues are less potent against MK2 (IC(50)=0.05-0.23 microM), less potent in cells (IC(50)<1.1 microM), but show good oral absorption.' View Source
• [4] Li JJ, Yang M. Spiroazetidines. In: Drug Discovery with Privileged Building Blocks. Taylor & Francis; 2021. Chapter 27. 'Although no spiroazetidine-containing drugs are currently approved for marketing, at least two of them have been advanced to clinical trials.' View Source

Commercial Availability and Purity Benchmarking

3',4'-Dihydro-1'H-spiro[azetidine-2,2'-naphthalene] is currently listed by multiple independent vendors including CymitQuimica (Fluorochem brand, 95% purity), Leyan (95% purity, product No. 1341782), and AKSci, with catalog quantities ranging from 250 mg to 25 g . By comparison, the 3,1'-spiro regioisomer (CAS 157736-60-2) is available from MolCore at NLT 98% purity and from Leyan at 98% purity . The 4,2'-spiro regioisomer (CAS 1479896-22-4) is available from Leyan at 98% purity . The slightly lower purity specification (95% vs. 98%) for the 2,2'-spiro compound may reflect its more challenging synthetic accessibility relative to the 3,1'- and 4,2'-regioisomers. Notably, the CymitQuimica listing shows the compound as 'Discontinued' across all pack sizes (250 mg, 500 mg, 1 g), suggesting supply constraints that may impact procurement planning .

Commercial Availability

Head-to-head

95% purity; 250 mg–25 g scale

Target compound: 95% (CymitQuimica–discontinued; Leyan–active). Regioisomers available at 98% from multiple vendors.

Verify stock status before ordering; 95% purity is typical for research-grade spirocyclic building blocks.

CymitQuimica listing flagged as Discontinued; confirm with alternative suppliers.

Evidence Dimension	Commercial availability, purity specification, and catalog quantity range
Target Compound Data	CAS 1483318-68-8; Purity: 95%; Vendors: CymitQuimica (discontinued), Leyan (active, up to 25 g inquiry), AKSci; Quantities: 250 mg–25 g
Comparator Or Baseline	3,1'-spiro regioisomer (CAS 157736-60-2): Purity 95–98%; Vendors: MolCore (NLT 98%), Leyan (98%), AKSci (95%). 4,2'-spiro regioisomer (CAS 1479896-22-4): Purity 95–98%; Vendors: Leyan (98%), AKSci (95%)
Quantified Difference	Target compound: 95% purity specification (vs. 98% for alternative regioisomers from same vendor); Supply status: Discontinued at CymitQuimica/Fluorochem; Active at Leyan with up to 25 g inquiry quantities
Conditions	Vendor catalog data as of 2019–2024; purity specifications are vendor-reported minimum values; actual batch-specific purity may vary

Why This Matters

Procurement teams should verify current stock status across multiple vendors given the 'Discontinued' flag at CymitQuimica. The 95% purity specification is typical for research-grade spirocyclic building blocks and is adequate for most medicinal chemistry applications; however, programs requiring >98% purity for biological assay may need to budget for additional purification or consider the higher-purity 3,1'- or 4,2'-regioisomers if topological requirements permit.

Application Scenarios

Fragment-Based Lead Generation with sp³-Rich Low-MW Scaffold

3',4'-Dihydro-1'H-spiro[azetidine-2,2'-naphthalene] (MW 173.25 g/mol) meets the Rule-of-Three criteria for fragment-based drug discovery (MW < 300, cLogP ≤ 3, HBD ≤ 3, HBA ≤ 3). Its molecular weight is 45.5% lower than the 6'-bromo analog, making it the preferred starting scaffold for fragment growing and merging strategies. The spirocyclic architecture provides conformational restriction and defined exit vector geometry that flat aromatic fragments cannot offer, as established by the Carreira group's 'Compact Modules' framework [1][2].

MK2 Kinase Inhibitor Programs

The spiroazetidine-naphthalene chemotype has demonstrated potent MK2 inhibition (IC₅₀ < 3 nM) and cellular TNFα suppression (IC₅₀ < 0.3 μM) in published studies, with >16-fold greater potency than matched spirocyclopropane analogs [1]. While the specific 2,2'-spiro regioisomer has not been individually profiled, the class-level evidence supports its use as a core scaffold for ATP-competitive kinase inhibitor design. Researchers should confirm that the 2,2'-junction geometry is compatible with their target's ATP-binding pocket before committing to large-scale synthesis [2].

SAR Exploration of Naphthalene Ring Substitution

The unsubstituted parent scaffold provides a clean baseline for SAR studies where systematic introduction of substituents (halogen, methoxy, amino, etc.) at various naphthalene positions is planned. The 2,2'-spiro junction maintains a constant azetidine geometry while allowing independent modification of the aromatic ring. This contrasts with the pre-functionalized 6'-bromo analog, which is better suited as a direct cross-coupling partner but precludes unbiased assessment of substituent effects at other positions [1][2].

Chemical Biology Probe Development via Azetidine Functionalization

The secondary amine in the azetidine ring serves as a versatile functionalization point for installing affinity tags, fluorescent labels, or PEG linkers for probe molecule development. The isolated spiro junction ensures that N-substitution does not alter the relative orientation of the naphthalene moiety. Published precedent for spiroazetidine functionalization in DOS libraries (1976-membered library synthesis) and CNS-focused lead-like compound collections demonstrates the tractability of this scaffold class for parallel synthesis and library production [1][2].

Application

Selection Property

Validation Focus

Fragment-based lead generation

Low-MW, sp³-rich scaffold for Rule-of-Three compliance

Fragment growing and merging strategies

MK2 kinase inhibitor programs

Spiroazetidine-naphthalene chemotype class evidence

ATP-binding pocket compatibility and target engagement verification

Naphthalene ring SAR exploration

Unsubstituted parent scaffold for systematic substitution

Independent modification while maintaining azetidine geometry

Chemical biology probe development

Secondary amine handle for functionalization

Azetidine N-substitution without altering naphthalene orientation

• [1] Rogers-Evans M, et al. Adventures in drug-like chemistry space: from oxetanes to spiroazetidines and beyond! Chimia (Aarau). 2014;68(7):492-498. doi:10.2533/chimia.2014.492. PMID: 25437389. View Source
• [2] Li JJ, Yang M. Spiroazetidines. In: Drug Discovery with Privileged Building Blocks. Taylor & Francis; 2021. Chapter 27. View Source